Cas no 850193-71-4 (4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine)

• Product Name: 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine
• CAS No: 850193-71-4
• MF: C₁₈H₁₉ClN₄O
• MW: 342.822662591934
• CID: 5420460
• Update Time: 2025-07-25

4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine
• Pyrazolo[1,5-a]pyrimidine, 3-(4-chlorophenyl)-2,5-dimethyl-7-(4-morpholinyl)-

• Inchi： 1S/C18H19ClN4O/c1-12-11-16(22-7-9-24-10-8-22)23-18(20-12)17(13(2)21-23)14-3-5-15(19)6-4-14/h3-6,11H,7-10H2,1-2H3
• InChI Key： LVCWSVFECONCQU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1CCOCC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine

Comprehensive Overview of 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine (CAS No. 850193-71-4)

The compound 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine (CAS No. 850193-71-4) is a pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine moiety and a chlorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and signal transduction pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine has garnered attention due to its potential role in modulating cellular processes. Its pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with high binding affinity and selectivity. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design projects.

One of the most frequently searched questions related to this compound is: "What are the biological targets of 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine?" Preliminary studies suggest interactions with kinases involved in inflammation and proliferation, though further validation is required. Another trending topic is its synthetic accessibility, with researchers seeking efficient routes to scale up production while maintaining purity and yield. The compound's CAS No. 850193-71-4 is often used as a key identifier in patent literature and chemical databases, highlighting its commercial and academic relevance.

From a structural perspective, the incorporation of a morpholine ring enhances solubility and bioavailability, addressing a common challenge in drug development. The 2,5-dimethyl and 4-chlorophenyl substituents contribute to steric and electronic effects, fine-tuning the molecule's interactions with biological targets. These features align with current trends in rational drug design, where structure-activity relationships (SAR) are critical for optimizing therapeutic efficacy.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 850193-71-4. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. The scientific community emphasizes green chemistry principles in its synthesis, reflecting broader industry shifts toward sustainable practices. This aligns with searches for "eco-friendly synthesis of pyrazolopyrimidines" and "biodegradable pharmaceutical intermediates."

In summary, 4-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]morpholine represents a promising candidate for further investigation in drug discovery. Its multifaceted chemical profile and potential applications in kinase inhibition and cellular signaling make it a valuable asset for researchers. As the field evolves, this compound is likely to remain a focal point for innovation, driven by its structural versatility and therapeutic potential.